Cas no 3326-34-9 (5-Aminofluorescein)

5-Aminofluorescein is a fluorescent dye derivative of fluorescein, characterized by the substitution of a hydrogen atom with an amino group at the 5-position of the xanthene ring. This modification enhances its utility in biochemical and cellular applications due to its bright green fluorescence and high quantum yield. The compound is particularly valuable as a labeling reagent for biomolecules, enabling sensitive detection in techniques such as fluorescence microscopy, flow cytometry, and immunoassays. Its water solubility and compatibility with physiological pH ranges make it suitable for live-cell imaging. Additionally, 5-Aminofluorescein can be further functionalized, offering versatility in conjugation chemistry for probe development.

5-Aminofluorescein structure

Product Name:5-Aminofluorescein

CAS No:3326-34-9

MF:C₂₀H₁₃NO₅

MW:347.33

MDL:MFCD00005052

CID:44039

PubChem ID:24852015

Update Time:2025-06-09

5-Aminofluorescein Chemical and Physical Properties

Names and Identifiers

- 5-Aminofluorescein
- 5-Amino-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
- 5-Aminofluorescein (isomer I)
- 4-Aminofluorescein
- 5-AF
- Fluoresceinamine, Isomer 1
- Fluoresceinamine, isomer I
- 5-amino-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
- 5-amino-6'-hydroxy-3H-spiro[2-benzofuran-1,9'-xanthene]-3,3'(9a'H)-dione
- Fluoresceinamine isomer I, pure
- 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one (isomer I)
- Fluoresceinamine (isomer I)
- J-100014
- CHEBI:91078
- Fluorescein amine isomer 1
- NS00005990
- 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
- Fluoresceinamine isomer 1
- AKOS015903353
- A0306
- for fluorescence,>94%(HPLC)
- DA-60420
- F-2945
- fluorescein-5-amine
- 5-amino-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
- 6-amino-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
- Fluoresceinamine Isomer I
- 5-amino-3',6'-dihydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
- CS-3856
- InChI=1/C20H13NO5/c21-10-1-4-14-13(7-10)19(24)26-20(14)15-5-2-11(22)8-17(15)25-18-9-12(23)3-6-16(18)20/h1-9,22-23H,21H2
- DTXSID0062979
- Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 5-amino-3',6'-dihydroxy-
- GS-3082
- CHEMBL5284644
- Q27163049
- 5-AFM
- H10388
- MFCD00005052
- A875348
- EINECS 222-043-6
- 5-Amino-3',6'-dihydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
- 5-amino-fluorescein
- GZAJOEGTZDUSKS-UHFFFAOYSA-
- Fluorescein amine isomer I
- 5-AMINO-3',6'-DIHYDROXY-3H-SPIRO[2-BENZOFURAN-1,9'-XANTHENE]-3-ONE
- 6-amino-3',6'-dihydroxy-spiro[isobenzofuran-3,9'-xanthene]-1-one
- PD063767
- 6-amino-3\\',6\\'-dihydroxyspiro[2-benzofuran-3,9\\'-xanthene]-1-one
- Fluorescein, 5-amino-
- SY029055
- Fluoresceinamine
- 3326-34-9
- Fluoresceinamine-I
- EX-A1779
- J-650336
- F04-0033
- HY-D0022
- 5(6)-AFM
- EN300-7400097
- N-(fluorescein-5-yl)amine
- 1-Aminofluorescein
- BDBM50417140
- Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 5-amino-3',6'-dihydroxy-
- SCHEMBL220211
- YY8M286SWU
- MFCD00133331
- BCP20888
- MDL： MFCD00005052
- Inchi： 1S/C20H13NO5/c21-10-1-4-14-13(7-10)19(24)26-20(14)15-5-2-11(22)8-17(15)25-18-9-12(23)3-6-16(18)20/h1-9,22-23H,21H2
- InChI Key： GZAJOEGTZDUSKS-UHFFFAOYSA-N
- SMILES： O=C1OC2(C3=C(OC4=C2C=CC(O)=C4)C=C(O)C=C3)C5=C1C=C(N)C=C5

Computed Properties

Exact Mass: 347.07939
Monoisotopic Mass: 347.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 0
Complexity: 557
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 2.7
Topological Polar Surface Area: 102Å²

Experimental Properties

Color/Form: Powder
Density: 1.3724 (rough estimate)
Melting Point: 223 ºC
Boiling Point: 695.3 ℃ at 760 mmHg
Refractive Index: 1.5180 (estimate)
Water Partition Coefficient: Soluble in water (partly), methanol (10 mg/ml), and acetone.
Stability/Shelf Life: Light and Moisture Sensitive
PSA: 109.85
Sensitiveness: Easy to absorb moisture and sensitive to heat
Solubility: Uncertain

5-Aminofluorescein Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
WGK Germany：3
Hazard Category Code： R22;R36/37/38
Safety Instruction： S26
FLUKA BRAND F CODES：10
Hazardous Material Identification：
TSCA：Yes
Storage Condition：4°C, protect from light
Risk Phrases：R22;R36/37/38
Safety Term：S26

5-Aminofluorescein Pricemore >>

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